2-(4-butoxyphenyl)ethane-1-thiol
CAS No.: 1907769-34-9
Cat. No.: VC11515039
Molecular Formula: C12H18OS
Molecular Weight: 210.3
Purity: 95
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1907769-34-9 |
|---|---|
| Molecular Formula | C12H18OS |
| Molecular Weight | 210.3 |
Introduction
2-(4-Butoxyphenyl)ethane-1-thiol is an organic compound with the molecular formula CHOS and a molar mass of 210.34 g/mol. It belongs to the class of thiols, which are characterized by the presence of a sulfhydryl group (-SH). This functional group imparts unique chemical properties, making thiols reactive in oxidation-reduction reactions and crucial in biological processes such as protein folding and cellular redox regulation.
Synthesis of 2-(4-Butoxyphenyl)ethane-1-thiol
The synthesis of 2-(4-butoxyphenyl)ethane-1-thiol can be achieved through various organic chemistry methods. One common approach involves the reaction of 4-butoxybenzyl chloride with thiourea, leading to the formation of an intermediate isothiouronium salt. Hydrolysis of this salt yields the desired thiol. The reaction conditions typically require controlling temperature and pressure to optimize yield and purity, with the use of solvents and catalysts varying depending on the specific method employed.
Table: General Information about 2-(4-Butoxyphenyl)ethane-1-thiol
| Property | Description |
|---|---|
| Molecular Formula | CHOS |
| Molar Mass | 210.34 g/mol |
| CAS Number | 1907769-34-9 |
| Class | Thiol |
| Synthesis | Reaction of 4-butoxybenzyl chloride with thiourea |
Table: Chemical Reactions Involving 2-(4-Butoxyphenyl)ethane-1-thiol
| Reaction Type | Products | Reagents |
|---|---|---|
| Oxidation | Disulfides | Oxygen or oxidizing agents |
| Reduction | Thiols | Reducing agents |
| Substitution | Thioethers | Alkyl halides |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume